Cas no 110452-52-3 (D-Proline,5-(1-methylethyl)-, (5S)-rel-)

• Product Name: D-Proline,5-(1-methylethyl)-, (5S)-rel-
• CAS No: 110452-52-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 128814
• PubChem ID: 15234040
• Update Time: 2025-04-18

D-Proline,5-(1-methylethyl)-, (5S)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Proline,5-(1-methylethyl)-, (5S)-rel-
• D-Proline, 5-(1-methylethyl)-, (5S)-rel- (9CI)
• 110452-53-4
• (2R,5S)-5-Isopropylpyrrolidine-2-carboxylic acid
• 110452-52-3
• (2R,5S)-5-Propan-2-ylpyrrolidine-2-carboxylic acid
• D-Proline,5-(1-methylethyl)-,cis-(9ci)

• Inchi： 1S/C8H15NO2/c1-5(2)6-3-4-7(9-6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7+/m0/s1
• InChI Key： PIDBLIRWSBCSPG-NKWVEPMBSA-N
• SMILES： OC([C@H]1CC[C@@H](C(C)C)N1)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 52.54